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Compound of Interest

Compound Name: cis-3-Nonene

Cat. No.: B1606493

Abstract: This document provides a detailed overview of cis-3-Nonene, a nine-carbon alkene
with significant applications in chemical synthesis. It covers fundamental physicochemical
properties, a detailed experimental protocol for its stereoselective synthesis, and key logical
relationships of its structure. This guide is intended for researchers and professionals in
chemistry and drug development.

Core Properties of cis-3-Nonene

cis-3-Nonene, also known as (Z)-3-Nonene, is a linear alkene with the chemical formula
CoHis.[1][2][3] The "“cis" or "(Z)" designation indicates that the alkyl groups on either side of the
double bond are located on the same side, a geometric isomerism that significantly influences
its physical properties and chemical reactivity.

The fundamental properties of cis-3-Nonene are summarized in the table below. These values
are crucial for designing experimental conditions, performing stoichiometric calculations, and
ensuring safe handling.
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Property Value Unit
Molecular Formula CoH1s

Molecular Weight 126.24 g/mol
CAS Number 20237-46-1

Density 0.739 (Predicted) g/cm3
Boiling Point 145.7 - 147 °C
Flash Point 32.2 °C
Refractive Index 1.427

Data sourced from references[1][2][3][4][5][6]-

Stereoselective Synthesis: Experimental Protocol

The controlled synthesis of the cis isomer is critical for many applications. A common and
highly effective method is the partial hydrogenation of an alkyne using a poisoned catalyst,
such as Lindlar's catalyst. This protocol outlines the synthesis of cis-3-Nonene from 3-Nonyne.

To synthesize cis-3-Nonene via the stereoselective partial hydrogenation of 3-Nonyne.

3-Nonyne (CoH1s)

 Lindlar's Catalyst (Palladium on Calcium Carbonate, poisoned with lead)

e Hydrogen Gas (H2)

e Hexane (Solvent)

e Methanol (Solvent)

» Round-bottom flask

e Hydrogenation apparatus (e.g., balloon hydrogenation setup or Parr hydrogenator)

e Magnetic stirrer
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» Standard glassware for workup and purification

e Reaction Setup: In a clean, dry round-bottom flask, dissolve a known quantity of 3-Nonyne in
a suitable solvent like hexane or methanol.

o Catalyst Addition: Add a catalytic amount of Lindlar's catalyst to the solution (typically 5% by
weight relative to the alkyne).

o Atmosphere Purge: Seal the flask and purge the system with an inert gas (e.g., nitrogen or
argon) to remove all oxygen.

e Hydrogenation: Introduce hydrogen gas into the flask, typically via a balloon or from a
regulated cylinder. Maintain a positive but safe pressure of hydrogen.

e Reaction Monitoring: Vigorously stir the mixture at room temperature. The reaction progress
can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC) to observe the disappearance of the starting alkyne and the
appearance of the cis-alkene product. The reaction must be stopped once the alkyne is
consumed to prevent over-reduction to nonane.

e Workup: Once the reaction is complete, carefully vent the excess hydrogen and purge the
system again with an inert gas. Filter the reaction mixture through a pad of celite to remove
the solid Lindlar's catalyst.

 Purification: Rinse the filter pad with a small amount of fresh solvent. The combined filtrate
contains the crude product. The solvent can be removed via rotary evaporation. If necessary,
further purification can be achieved by fractional distillation to yield pure cis-3-Nonene.[7]

Visualized Workflows and Relationships

Diagrams created using the DOT language provide clear visual representations of experimental
and logical processes.

The following diagram illustrates the key steps in the laboratory synthesis of cis-3-Nonene.
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Caption: Experimental workflow for cis-3-Nonene synthesis.
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The choice of reduction method for an alkyne directly determines the stereochemical outcome.
This diagram shows the divergent pathways from 3-Nonyne to its cis and trans isomers.

Stereoselective Reduction (cis)

cis-3-Nonene
H2, Lindlar's Catalyst

3-Nonyne w Stereoselective Reduction (trans)

Click to download full resolution via product page

Caption: Synthesis pathways to geometric isomers of 3-Nonene.

Applications and Significance

cis-3-Nonene serves as a valuable building block in organic synthesis. It is used as a starting
material for producing polymers, plastics, and various fine chemicals.[5] Its specific geometry
makes it a useful component in the synthesis of complex molecules where stereochemistry is
crucial, including certain insect pheromones and specialty fragrances.[5] The broader class of
nonenes, often produced as mixtures of isomers, are key intermediates in manufacturing
detergents, lubricant additives, and antioxidants.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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